1-methoxy-2-phenyl-1H-imidazo[4,5-b]pyridine
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Overview
Description
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Synthesis Analysis
The synthesis of 2-phenyl-1H-imidazo[4,5-b]pyridine has been reported . The yield was 84.0% . The synthesis was carried out using 1H NMR (500 MHz, DMSO-d6) and 13C-NMR (125 MHz, DMSO-d6) .Molecular Structure Analysis
The molecular structures of the new compounds were established on the basis of the NMR spectroscopic data . The structure of imidazole is amphoteric in nature i.e., it shows both acidic and basic properties . Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms .Chemical Reactions Analysis
Imidazole has become an important synthon in the development of new drugs . The derivatives of 1, 3-diazole show different biological activities . There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring .Physical and Chemical Properties Analysis
Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents . The physical and chemical properties of 2-phenyl-1H-imidazo[4,5-b]pyridine have been reported . The melting point was 340°C .Scientific Research Applications
Luminescent Materials
A series of 1,3-diarylated imidazo[1,5-a]pyridine derivatives, closely related to 1-methoxy-2-phenyl-1H-imidazo[4,5-b]pyridine, were synthesized through a one-pot, three-component condensation process. These compounds exhibit remarkable Stokes' shifts and tunable quantum yields, making them suitable for application in luminescent low-cost materials. The absorption and fluorescence spectra of these compounds show distinct maxima, indicating their potential for use in optical applications. The ability to tune the quantum yields based on the chemical structure of substituents highlights the versatility of these materials for various lighting and display technologies (Volpi et al., 2017).
Anticancer Properties
Novel selenylated imidazo[1,2-a]pyridines have shown promising activity against breast cancer cells. These compounds, including 3-((2-methoxyphenyl)selanyl)-7-methyl-2-phenylimidazo[1,2-a]pyridine, exhibit high cytotoxicity and induce cell death through apoptosis. Their mechanism involves inhibition of cell proliferation, DNA cleavage, and cell cycle arrest, positioning them as potential candidates for breast cancer chemotherapy. The introduction of a (2-methoxyphenyl) selenyl moiety has improved antitumor effects, suggesting the importance of structural modifications in enhancing therapeutic efficacy (Almeida et al., 2018).
Fluorescent Probes
A ratiometric fluorescent probe based on imidazo[1,5-a]pyridine-rhodamine has been developed for the detection of Hg^2+ ions in living cells. This probe demonstrates a large Stokes shift, high sensitivity, and selectivity, with the ability to operate across a wide pH range. Such probes are crucial for environmental monitoring and biomedical applications, where the detection of heavy metals in biological systems is of significant concern (Ge et al., 2017).
Pharmaceutical Research
Imidazo[1,2-a]pyridine compounds, including those structurally related to this compound, have been explored extensively for their pharmacological properties. These compounds have demonstrated a broad range of biological activities, such as anticancer, antimicrobial, and antiviral effects. The versatility of the imidazo[1,2-a]pyridine scaffold has been leveraged in drug design, leading to the development of numerous therapeutic agents (Deep et al., 2016).
Mechanism of Action
Target of Action
Imidazo[4,5-b]pyridine derivatives have been known to interact with various targets, including gaba a receptors, proton pump inhibitors, aromatase inhibitors, and nsaids . These compounds have also been considered as promising purine bioisosteres, suggesting potential interactions with purine-binding proteins .
Mode of Action
Imidazo[4,5-b]pyridine derivatives are known to interact with their targets in various ways, influencing many cellular pathways necessary for the proper functioning of cells .
Biochemical Pathways
Imidazo[4,5-b]pyridine derivatives are known to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc .
Pharmacokinetics
The design and synthesis of bioisosteres, such as imidazo[4,5-b]pyridine derivatives, are known to improve selectivity, pharmacokinetics, metabolic stability, and reduce different side effects, including toxicity .
Result of Action
Imidazo[4,5-b]pyridine derivatives are known to have various medicinal properties, including the treatment of migraines, cancer, and proteus syndrome .
Action Environment
The synthesis of imidazo[4,5-b]pyridine derivatives has been described using various catalysts, suggesting that the synthesis environment may influence the properties of these compounds .
Safety and Hazards
Future Directions
The collective results of biochemical and biophysical properties foregrounded their medicinal significance in central nervous system, digestive system, cancer, inflammation, etc . In recent years, new preparative methods for the synthesis of imidazopyridines using various catalysts have been described . The present manuscript to the best of our knowledge is the complete compilation on the synthesis and medicinal aspects of imidazo [4,5- b ]pyridines and imidazo [4,5- c ]pyridines reported from the year 2000 to date, including structure–activity relationships .
Properties
IUPAC Name |
1-methoxy-2-phenylimidazo[4,5-b]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N3O/c1-17-16-11-8-5-9-14-12(11)15-13(16)10-6-3-2-4-7-10/h2-9H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVZBIBUNRUCCQS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CON1C2=C(N=CC=C2)N=C1C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>33.8 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49666648 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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